Cas no 31652-50-3 (Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
31652-50-3 structure
Product Name:Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:31652-50-3
MF:C11H18N4O3
MW:254.285622119904
CID:310696
PubChem ID:208118
Update Time:2025-04-19

Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-butyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-butyl-3-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)urea
    • N-butyl-N'-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinyl)urea
    • 1-Butyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
    • DTXSID10185539
    • Uracil, 1,3-dimethyl-5-(butylurea)-
    • 31652-50-3
    • 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-butylurea
    • AI-204/31699030
    • Urea, 1-butyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • Inchi: 1S/C11H18N4O3/c1-4-5-6-12-10(17)13-8-7-9(16)15(3)11(18)14(8)2/h7H,4-6H2,1-3H3,(H2,12,13,17)
    • InChI Key: SWIHMYMURMXGDI-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(NCCCC)=O)N1C)=O

Computed Properties

  • Exact Mass: 254.13804
  • Monoisotopic Mass: 254.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75
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